5-fluoro-N-methyl-2-nitroaniline
Cat. No. B179810
M. Wt: 170.14 g/mol
InChI Key: HDQNXIOVYVAKBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08324395B2
Procedure details
2,4-Difluoro-1-nitrobenzene (25.0 g, 157 mmol) was stirred and thereto was added dropwise 40% aqueous methylamine solution (38.4 g) at 0° C. over not less than 15 min. After the completion of the dropwise addition, the mixture was continuously stirred at the same temperature for 1.5 hr. Water (500 mL) was added to the reaction mixture, and the resulting solid was collected by filtration to give the title compound (26.4 g, 99%) as yellow crystals.
Name
Yield
99%
Identifiers
|
REACTION_CXSMILES
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F[C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[CH3:12][NH2:13]>O>[F:8][C:6]1[CH:5]=[CH:4][C:3]([N+:9]([O-:11])=[O:10])=[C:2]([CH:7]=1)[NH:13][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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25 g
|
|
Type
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reactant
|
|
Smiles
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FC1=C(C=CC(=C1)F)[N+](=O)[O-]
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Step Two
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Name
|
|
|
Quantity
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38.4 g
|
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Type
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reactant
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Smiles
|
CN
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Step Three
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Name
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|
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Quantity
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500 mL
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was continuously stirred at the same temperature for 1.5 hr
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
After the completion of the dropwise addition
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FILTRATION
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Type
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FILTRATION
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|
Details
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the resulting solid was collected by filtration
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
FC=1C=CC(=C(NC)C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26.4 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
